Cas no 17654-13-6 (Phenol, 3-methyl-4-(phenylamino)-)
17654-13-6 structure
Product Name:Phenol, 3-methyl-4-(phenylamino)-
CAS No:17654-13-6
MF:C13H13NO
MW:199.248423337936
CID:1362950
PubChem ID:15918970
Update Time:2025-04-20
Phenol, 3-methyl-4-(phenylamino)- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 3-methyl-4-(phenylamino)-
- 4-anilino-3-methylphenol
- DTXSID40579563
- 3-Methyl-4-(phenylamino)phenol
- SCHEMBL7003152
- 17654-13-6
-
- Inchi: 1S/C13H13NO/c1-10-9-12(15)7-8-13(10)14-11-5-3-2-4-6-11/h2-9,14-15H,1H3
- InChI Key: DYLJVDHAFMAECU-UHFFFAOYSA-N
- SMILES: OC1C=CC(=C(C)C=1)NC1C=CC=CC=1
Computed Properties
- Exact Mass: 199.09979
- Monoisotopic Mass: 199.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 32.3Ų
Experimental Properties
- PSA: 32.26
Phenol, 3-methyl-4-(phenylamino)- Related Literature
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
17654-13-6 (Phenol, 3-methyl-4-(phenylamino)-) Related Products
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- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
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